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Compound of Interest

Compound Name: Isotussilagine

Cat. No.: B3431560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isotussilagine, a pyrrolizidine
alkaloid of interest for its potential biological activities. This document covers its chemical and
physical properties, isolation and synthesis methodologies, and known biological context,
presented with detailed experimental protocols and data summaries to support advanced
research and development.

Core Chemical and Physical Properties

Isotussilagine is a naturally occurring pyrrolizidine alkaloid found in various plant species,
including Tussilago farfara (coltsfoot) and certain Arnica species.[1][2] Its chemical identity is
well-defined, and its properties have been characterized through various computational and
experimental methods.

Table 1: Chemical and Physical Properties of Isotussilagine
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Property Value Source
CAS Number 91108-32-6 [1]I3]
Molecular Formula C10H17NO3 [3]
Molecular Weight 199.25 g/mol [11[3]
methyl (1S,2R,8S)-2-hydroxy-
2-methyl-1,3,5,6,7,8-
IUPAC Name . [3]
hexahydropyrrolizine-1-
carboxylate
LADVYSUMGRTFSZ-
InChl Key [11[3]

XKSSXDPKSA-N

Canonical SMILES

C[C@@]1(CN2CCC[C@H]2[C
@@H]1C(=0)0C)0

[3]

Topological Polar Surface Area  49.8 A2 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C)(;untg p 3 13
Rotatable Bond Count 1 [3]
XLogP3 0.6 [3]

Note: Some properties are computationally derived.[3]

Isolation and Synthesis

The acquisition of pure Isotussilagine is critical for biological evaluation and structural studies.
This can be achieved through isolation from natural sources or via total chemical synthesis.

Isotussilagine is typically isolated from complex plant extracts using multi-step
chromatographic techniques.[1] The general workflow involves extraction followed by
purification.

Caption: General workflow for the isolation of Isotussilagine from plant material.
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Total synthesis provides an alternative route to obtain Isotussilagine, allowing for the
production of stereoisomers and analogues for structure-activity relationship (SAR) studies.[1]
One notable strategy involves constructing the pyrrolizidine core from a -amino ester building
block.[1]

Biological Activity and Potential Sighaling Pathways

Isotussilagine is classified as a pyrrolizidine alkaloid, a diverse family of compounds with a
wide range of biological activities.[1][4] While its close isomer, tussilagine, has been studied for
bronchodilator, anti-inflammatory, and antitussive properties, specific research into the
mechanisms of Isotussilagine is less common.[5] However, based on the activities of related
compounds and its presence in traditionally used medicinal plants, Isotussilagine is a
candidate for investigation in inflammatory and respiratory disorders.[6][7]

Many natural compounds exert anti-inflammatory effects by modulating key signaling pathways
such as the NF-kB and MAPK pathways.[8][9] It is plausible that Isotussilagine could interact
with these pathways to regulate the production of inflammatory mediators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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